Cas no 100960-11-0 (2-Methyl-5-nitrophenylboronic acid)

2-Methyl-5-nitrophenylboronic acid structure
100960-11-0 structure
Product Name:2-Methyl-5-nitrophenylboronic acid
CAS No:100960-11-0
MF:C7H8BNO4
MW:180.953722000122
MDL:MFCD00757435
CID:135671
PubChem ID:2773513
Update Time:2024-11-04

2-Methyl-5-nitrophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methyl-5-nitrophenylboronic acid
    • (2-Methyl-5-Nitrophenyl)Boronic Acid
    • 2-Methyl-5-nitrobenzeneboronic acid
    • 5-Nitro-2-methyl-phenylboronic acid
    • Boronic acid,B-(2-methyl-5-nitrophenyl)-
    • RARECHEM AH PB 0106
    • 5-Nitro-2-methylphenylboronic acid
    • 3-Borono-4-methylnitrobenzene, 2-Borono-4-nitrotoluene
    • Boronic acid, B-(2-methyl-5-nitrophenyl)-
    • 2-methyl-5-nitrophenyl-boronic acid
    • 2,3-BIS(3-CHLOROPHENYL)-5-PHENYLTETRAZOLIUMCHLORIDE
    • BS-19073
    • D71349
    • A19518
    • MFCD00757435
    • AMY29822
    • DTXSID80378512
    • FT-0612984
    • EN300-316495
    • 2-Methyl-5-nitrophenylboronicacid
    • SY007278
    • SCHEMBL3089043
    • 100960-11-0
    • HRJFQIRIDFXMNX-UHFFFAOYSA-N
    • AKOS006229216
    • AB07036
    • CS-W017176
    • J-510009
    • 2-Methyl-5-nitrobenzeneboronicacid96%
    • 2-Methyl-5-nitrobenzeneboronic acid 96%
    • DB-005501
    • MDL： MFCD00757435
    • Inchi： 1S/C7H8BNO4/c1-5-2-3-6(9(12)13)4-7(5)8(10)11/h2-4,10-11H,1H3
    • InChI Key： HRJFQIRIDFXMNX-UHFFFAOYSA-N
    • SMILES： OB(C1C=C(C=CC=1C)[N+](=O)[O-])O

Computed Properties

  • Exact Mass: 181.05500
  • Monoisotopic Mass: 181.0546379g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 193
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 86.3Ų

Experimental Properties

  • Melting Point: 56-60°C
  • PSA: 86.28000
  • LogP: 0.10620

2-Methyl-5-nitrophenylboronic acid Security Information

2-Methyl-5-nitrophenylboronic acid Customs Data

  • HS CODE：2942000000
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

2-Methyl-5-nitrophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
225420-1g
2-Methyl-5-nitrophenylboronic acid
 100960-11-0 95%
1g
 ￡138.00 2022-02-28
Alichem
A019119694-5g
2-Methyl-5-nitrophenylboronic acid
 100960-11-0 97%
5g
 $383.80 2023-09-04
TRC
M340083-50mg
2-Methyl-5-nitrophenylboronic Acid
 100960-11-0
50mg
 $ 50.00 2022-06-02
TRC
M340083-100mg
2-Methyl-5-nitrophenylboronic Acid
 100960-11-0
100mg
 $ 65.00 2022-06-02
TRC
M340083-500mg
2-Methyl-5-nitrophenylboronic Acid
 100960-11-0
500mg
 $ 185.00 2022-06-02
Apollo Scientific
OR10548-1g
2-Methyl-5-nitrobenzeneboronic acid
 100960-11-0 97%
1g
 £60.00 2025-02-19
Apollo Scientific
OR10548-5g
2-Methyl-5-nitrobenzeneboronic acid
 100960-11-0 97%
5g
 £230.00 2025-02-19
Ambeed
A572459-250mg
2-Methyl-5-nitrophenylboronic acid
 100960-11-0 97%
250mg
 $12.0 2024-04-26
Ambeed
A572459-1g
2-Methyl-5-nitrophenylboronic acid
 100960-11-0 97%
1g
 $40.0 2024-04-26
Ambeed
A572459-5g
2-Methyl-5-nitrophenylboronic acid
 100960-11-0 97%
5g
 $154.0 2024-04-26

2-Methyl-5-nitrophenylboronic acid Related Literature

Related Categories

100960-11-0 (2-Methyl-5-nitrophenylboronic acid) Related Products

Recommended suppliers
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk